2-(2,2-Difluoroethoxy)acetonitrile

• IUPAC Name: 2-(2,2-difluoroethoxy)acetonitrile
• InChI: InChI=1S/C4H5F2NO/c5-4(6)3-8-2-1-7/h4H,2-3H2
• InChI Key: STZRUWAAFRDPLF-UHFFFAOYSA-N
• Canonical SMILES: C(C#N)OCC(F)F
• Molecular Formula: C4H5F2NO
• Molecular Weight: 121.09 g/mol
• CAS RN: 1553618-82-8

Description

“2-(2,2-Difluoroethoxy)acetonitrile” is a chemical compound with the molecular formula C4H5F2NO and a molecular weight of 121.0854064. It is used in various applications including as an intermediate in organic synthesis.

Molecular Structure Analysis

The molecular structure of “2-(2,2-Difluoroethoxy)acetonitrile” consists of a nitrile group (-CN) attached to a carbon atom, which is also attached to a 2,2-difluoroethoxy group. This structure contributes to its unique physical and chemical properties.

Physical And Chemical Properties Analysis

“2-(2,2-Difluoroethoxy)acetonitrile” is a compound with a molecular weight of 121.0854064. Other physical and chemical properties such as melting point, boiling point, and density were not found in the search results.

Scientific Research Applications

Electroanalytical Study in Acetonitrile Solution

An electroanalytical study conducted by Gutierrez-Granados, Bedioui, and Devynck (1993) revealed that manganese porphyrin polymer films in acetonitrile solutions can activate dioxygen. This process involves a high-valent manganese-oxo porphyrin and is significant for understanding electrocatalytic reactions in aprotic solutions like acetonitrile (S. Gutierrez-Granados, F. Bedioui, J. Devynck, 1993).

Catalytic Reduction of Iodoethane and 2-Iodopropane

Dahm and Peters (1994) explored the catalytic reduction of iodoethane and 2-iodopropane using nickel(II) salen polymer films in an acetonitrile solution. This study highlights the potential of such films in facilitating electrochemical reactions, particularly in the formation of ethyl and 2-propyl radicals (C. Dahm, D. Peters, 1994).

Electroreduction of Quinones

Batanero, Saez, and Barba (2009) demonstrated that the electrochemical reduction of quinones in acetonitrile leads to the formation of various useful compounds like hydroxycarboxamides and cyanomethylated derivatives. This research provides insights into the electrochemical behavior of quinones and their potential applications in synthesis (B. Batanero, Rebeca Saez, F. Barba, 2009).

Synthesis and Study of Diamidodipyrromethane Macrocycle

Sessler, Katayev, Pantoș, and Ustynyuk (2004) synthesized a 2,6-diamidopyridinedipyrromethane hybrid macrocycle in acetonitrile solution, demonstrating high selectivity for dihydrogen phosphate and hydrogen sulfate. This research suggests potential applications in nuclear waste remediation, especially in selectively removing hydrogensulfate from nitrate-rich waste mixtures (J. Sessler, E. Katayev, G. Pantoș, Y. Ustynyuk, 2004).

Non-aqueous All-Copper Redox Flow Battery

Li, Sniekers, Malaquias, Li, Schaltin, Stappers, Binnemans, Fransaer, and Vankelecom (2017) researched a non-aqueous redox flow battery (RFB) using a metal-based redox pair with acetonitrile as a ligand. This study highlights the high solubility and promising performance of the copper-acetonitrile complex in non-aqueous electrochemical applications, marking a significant advancement in battery technology (Yun Li, J. Sniekers, J. Malaquias, Xianfeng Li, Stijn Schaltin, L. Stappers, K. Binnemans, J. Fransaer, I. Vankelecom, 2017).

Safety and Hazards

“2-(2,2-Difluoroethoxy)acetonitrile” is classified under GHS07 and has the signal word 'Warning’. It has several hazard statements including H332, H319, H312, H302, H315, H227, and H335. Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area.